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Compound of Interest

Compound Name: Bis(2-mercaptoethyl) sulfide

Cat. No.: B1581568 Get Quote

This guide provides core information on the chemical properties of Bis(2-mercaptoethyl)
sulfide, a compound of interest for researchers, scientists, and professionals in drug

development.

Core Molecular Data
Bis(2-mercaptoethyl) sulfide is a thiol compound with the systematic IUPAC name 2-(2-

sulfanylethylsulfanyl)ethanethiol.[1] It is also known by several synonyms, including 2,2'-

Thiodiethanethiol and 3-Thia-1,5-pentanedithiol.[1][2] The compound is a liquid at room

temperature with a characteristic stench.[2]

Quantitative Molecular Information
The fundamental molecular properties of Bis(2-mercaptoethyl) sulfide are summarized in the

table below. This data is essential for a variety of experimental and theoretical applications,

including reaction stoichiometry, analytical characterization, and computational modeling.
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Property Value Citations

Molecular Formula C4H10S3 [1][2][3]

Molecular Weight 154.3 g/mol [1]

Molecular Weight (Alternate) 154.32 g/mol [2][4]

Molecular Weight (Alternate) 154.30 g/mol

CAS Registry Number 3570-55-6 [1][2][3][5]

Molecular Structure and Connectivity
The structural formula of Bis(2-mercaptoethyl) sulfide reveals a central sulfide bridge

connecting two mercaptoethyl groups. This arrangement of sulfur atoms is key to its chemical

reactivity and potential applications. The following diagram illustrates the logical connectivity of

the atoms within the molecule.

Molecular Connectivity of Bis(2-mercaptoethyl) sulfide

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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